Cas no 139258-45-0 (Heptanamide, N-(4-fluorophenyl)-3-oxo-)
139258-45-0 structure
Product Name:Heptanamide, N-(4-fluorophenyl)-3-oxo-
CAS No:139258-45-0
MF:C13H16FNO2
MW:237.270047187805
CID:1264551
Update Time:2024-08-03
Heptanamide, N-(4-fluorophenyl)-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanamide, N-(4-fluorophenyl)-3-oxo-
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- Inchi: 1S/C13H16FNO2/c1-2-3-4-12(16)9-13(17)15-11-7-5-10(14)6-8-11/h5-8H,2-4,9H2,1H3,(H,15,17)
- InChI Key: WREFQMWVZWUSOE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1)(=O)CC(=O)CCCC
Computed Properties
- Exact Mass: 237.11658
Experimental Properties
- Density: 1.149±0.06 g/cm3(Predicted)
- Boiling Point: 400.2±30.0 °C(Predicted)
- PSA: 46.17
- pka: 11.08±0.46(Predicted)
Heptanamide, N-(4-fluorophenyl)-3-oxo- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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